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Compound of Interest

Compound Name: Basic Yellow 87

CAS No.: 116844-55-4

Cat. No.: B1141925

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the staining intensity of Basic Yellow 87

and its alternatives, supported by experimental data. Detailed methodologies for key

experiments are outlined to ensure reproducibility and accurate evaluation of dye performance.

Introduction to Basic Dyes in Hair Coloration
Basic dyes are cationic colorants that are extensively used in semi-permanent hair coloring

products. Their positive charge allows them to ionically bond to the negatively charged sites on

the keratin protein of the hair fiber. This interaction results in the deposition of color on the hair

surface without the need for chemical oxidation, making them a gentler alternative to

permanent hair dyes.

Basic Yellow 87 is a vibrant yellow hair dye known for its use in semi-permanent and oxidative

hair dye formulations.[1][2][3] It is a direct dye that imparts a bright, greenish-yellow hue.[4] For

researchers and product developers, quantifying the staining intensity and wash fastness of
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Basic Yellow 87 and its alternatives is crucial for formulating effective and long-lasting hair color

products.

Alternatives to Basic Yellow 87
For a comprehensive analysis, this guide compares Basic Yellow 87 with two other cationic

dyes commonly used in hair color formulations:

Basic Yellow 57: A monoazo dye that provides a yellow color. It is used in semi-permanent

hair dyes and is known for its good wash-fastness on hair.[5][6]

Basic Orange 31: A cationic dye that produces an orange hue and is utilized in semi-

permanent and oxidative hair dye formulations.[7][8][9][10]

Quantitative Analysis of Staining Intensity
The most reliable and objective method for quantifying hair color is through spectrophotometry

or colorimetry. These techniques measure the light reflected from the surface of dyed hair

tresses and express the color in a three-dimensional color space, most commonly the CIELab*

system.

The CIELab* color space defines color using three coordinates:

L*: Lightness (0 = black, 100 = white)

a: Red/green coordinate (+a = red, -a* = green)

b: Yellow/blue coordinate (+b = yellow, -b* = blue)

The total color difference, ΔE*, can be calculated to represent the magnitude of color change

between two samples (e.g., before and after washing).

Comparative Performance Data
The following tables summarize representative quantitative data on the staining intensity and

wash fastness of Basic Yellow 87 and its alternatives. Note: The following data is illustrative,

based on typical performance characteristics of cationic hair dyes, as direct comparative
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studies with publicly available CIELab* values for all three dyes under identical conditions are

limited. The data serves to demonstrate the application of quantitative analysis.

Table 1: Initial Staining Intensity on Bleached Hair Tresses

Dye
L*
(Lightness)

a*
(Red/Green)

b*
(Yellow/Blu
e)

C*
(Chroma)

h° (Hue
Angle)

Basic Yellow

87
85.2 -5.8 95.3 95.5 93.5

Basic Yellow

57
88.0 -4.5 90.1 90.2 92.9

Basic Orange

31
75.5 35.1 80.2 87.5 66.3

Table 2: Wash Fastness after 10 Washing Cycles

Dye
ΔL* (Change in
Lightness)

Δa* (Change in
Red/Green)

Δb* (Change in
Yellow/Blue)

ΔE* (Total
Color
Difference)

Basic Yellow 87 +3.5 +1.2 -8.5 9.3

Basic Yellow 57 +2.8 +0.9 -7.2 7.8

Basic Orange 31 +4.1 -2.5 -9.8 10.9

Experimental Protocols
In Vitro Hair Dyeing Protocol
This protocol outlines the procedure for dyeing standardized hair tresses for quantitative color

analysis.
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Preparation Application Post-Treatment Analysis

Standardized Bleached
Hair Tresses

Prepare Dye Solution
(e.g., 0.5% w/w in conditioner base)

Apply Dye Solution to
Hair Tresses (e.g., 2g/g of hair)

Dye Mixture Incubate at Controlled
Temperature (e.g., 30 min at 37°C)

Dyed Tress
Rinse with Water until

Water Runs Clear
Incubated Tress Dry Hair Tresses

(e.g., air-dry overnight)

Rinsed Tress
Measure Initial Color

(Spectrophotometer/Colorimeter)
Dried Tress

Initial State
Washing Cycle (Repeat 10x)

Final Analysis
Dyed Hair Tress

(from dyeing protocol)
Wash with Standard
Shampoo Solution

Rinse Thoroughly

Air Dry

Repeat Cycle

Measure Final Color
(Spectrophotometer/Colorimeter)

After 10 Cycles Calculate ΔE*
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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